Cas no 2639430-65-0 (methyl 5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylate)

• Product Name: methyl 5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylate
• CAS No: 2639430-65-0
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5642268
• PubChem ID: 156631325
• Update Time: 2025-06-29

methyl 5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• SB74788
• 2639430-65-0
• methyl 5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylate
• methyl 5-methyl-5-tetrahydropyran-4-yl-pyrrolidine-3-carboxylate
• EN300-27782951

• Inchi： 1S/C12H21NO3/c1-12(10-3-5-16-6-4-10)7-9(8-13-12)11(14)15-2/h9-10,13H,3-8H2,1-2H3
• InChI Key： ZRUCYUGXQSUUBP-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C1(C)CC(C(=O)OC)CN1

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 47.6Ų

Additional information on methyl 5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylate

Methyl 5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylate (CAS No. 2639430-65-0): A Comprehensive Overview

Methyl 5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylate, identified by its CAS number 2639430-65-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a pyrrolidine core linked to an oxygenated heterocycle, has garnered attention due to its structural complexity and potential biological activities. The presence of both a methyl group and an oxan ring in its molecular framework suggests unique electronic and steric properties that make it a valuable candidate for further investigation.

The< strong>pyrrolidine moiety is a common structural motif in many biologically active molecules, including natural products and synthetic drugs. Its cyclic structure with a nitrogen atom can participate in various hydrogen bonding interactions, making it a versatile scaffold for drug design. In particular, the N-heterocyclic nature of pyrrolidine can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. The< strong>5-methyl substituent further modifies the electronic distribution within the ring, potentially enhancing or altering its reactivity and interaction with biological systems.

The< strong>oxan-4-yl group, derived from tetrahydropyran, introduces an additional oxygen atom into the molecular structure. This oxygenation can significantly impact the compound's physicochemical properties, such as polarity and lipophilicity, which are crucial factors in drug development. The oxan ring can also serve as a site for further functionalization, allowing chemists to explore diverse derivatives with tailored biological activities. The ester functionality at the 3-position of the pyrrolidine ring adds another layer of complexity, providing a site for hydrolysis or transesterification reactions that could be exploited in synthetic pathways.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of complex molecules like methyl 5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylate. Molecular modeling studies have suggested that this compound may exhibit interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. These predictions are supported by experimental data from related compounds, which have shown similar binding affinities and functional effects. The< strong>5-methyl group and< strong>oxan-4-yl moiety are particularly important in these interactions, as they can modulate the compound's binding mode and affinity.

In the realm of drug discovery, the synthesis of< strong>methyl 5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylate represents a significant achievement in organic chemistry. The development of efficient synthetic routes has allowed researchers to produce this compound in sufficient quantities for both preclinical studies and industrial applications. One particularly noteworthy approach involves the use of transition metal-catalyzed cross-coupling reactions, which have enabled the construction of the complex heterocyclic framework in high yield and purity. These methods highlight the growing sophistication of synthetic methodologies in addressing challenging molecular architectures.

The potential applications of methyl 5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylate extend beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for use in agrochemicals, where it could serve as a lead compound for developing novel pesticides or herbicides. Additionally, the compound's ability to interact with biological targets suggests potential uses in materials science, particularly in designing smart polymers or functional materials that mimic biological processes. As research continues to uncover new applications for this class of molecules, methyl 5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylate is poised to play a significant role in multiple scientific disciplines.

The safety and regulatory aspects of working with methyl 5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylate are also important considerations. While this compound does not fall under any hazardous or restricted categories, proper handling procedures should still be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation or unwanted side reactions, while exposure guidelines should be adhered to minimize any potential health risks. As with all chemical substances, thorough documentation of synthesis procedures and handling protocols is essential for compliance with regulatory standards.

In conclusion, methyl 5-methyl-5-(oxan-4-y l)pyrrolidine -3-carboxylate (CAS No. 2639430 -65 -0) is a structurally intriguing compound with diverse potential applications in pharmaceuticals and beyond. Its unique combination of functional groups makes it a valuable scaffold for drug design and materials science research. With ongoing advancements in synthetic chemistry and computational biology, this compound is likely to remain at the forefront of scientific investigation for years to come.